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Compound of Interest

Compound Name: 3,3,4-Trimethylpent-1-yne

Cat. No.: B13479083

This document serves as a detailed guide for researchers, scientists, and professionals in drug
development, providing essential chemical identifiers and structural information for 3,3,4-
Trimethylpent-1-yne.

Chemical Identity and Structure

3,3,4-Trimethylpent-1-yne is an organic compound with a branched aliphatic structure
containing a terminal alkyne group. Its systematic IUPAC name clearly defines its structure: a
five-carbon "pent” backbone with a triple bond starting at the first carbon ("1-yne"). Three
methyl groups are attached at the third and fourth carbon positions.[1] The molecular formula of
this compound is C8H14.[1][2]

Data Presentation: Chemical Identifiers

The following table summarizes the key chemical identifiers for 3,3,4-Trimethylpent-1-yne,
facilitating easy reference and data comparison.
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Identifier Type Value

CAS Number 6208-18-0[2]

IUPAC Name 3,3,4-trimethylpent-1-yne[2]

Molecular Formula C8H14[1][2]

Molecular Weight 110.20 g/mol [1]

nchi INChl=1S/C8H14/c1-6-8(4,5)7(2)3/h1,7H,2-
5H3[2]

InChlKey CBPKEZGAMKAZAI-UHFFFAOYSA-N[2]

SMILES CC(C)C(C)(C)c#C[2]

European Community (EC) Number 185-190-4[2]

PubChem CID 53803945(2]

Experimental Protocols

Currently, detailed experimental protocols for the synthesis or analysis of 3,3,4-Trimethylpent-
1-yne are not readily available in the provided search results. Further literature review would be
required to obtain specific experimental methodologies.

Visualization of Chemical Identity Relationships

The following diagram illustrates the logical relationships between the various identifiers and
the chemical structure of 3,3,4-Trimethylpent-1-yne.
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Relationships of 3,3,4-Trimethylpent-1-yne Identifiers

Chemical Structure

3,3,4-trimethylpent-1-yne

registered as \describes

Chemical Identifiers

CAS: 6208-18-0 | | SMILES: CC(C)C(C)(C)CH#C

generates

INChI=1S/C8H14/c1-6-8(4,5)7(2)3/h1,7H,2-5H3

hashed to

InChlKey: CBPKEZGAMKAZAI-UHFFFAOY SA-N

Click to download full resolution via product page

Caption: Logical connections between the IUPAC name and various chemical identifiers for
3,3,4-Trimethylpent-1-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2.3,3,4-Trimethylpent-1-yne | C8H14 | CID 53803945 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Comprehensive Technical Overview of 3,3,4-
Trimethylpent-1-yne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13479083#3-3-4-trimethylpent-1-yne-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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